Cas no 25753-25-7 (2,6-Bis(trifluoromethyl)benzonitrile)

2,6-Bis(trifluoromethyl)benzonitrile structure

25753-25-7 structure

Product Name:2,6-Bis(trifluoromethyl)benzonitrile

CAS No:25753-25-7

Molecular Formula:C₉H₃F₆N

Molecular Weight:239.1172

MDL:MFCD00061226

CID:253194

PubChem ID:2736119

2,6-Bis(trifluoromethyl)benzonitrile Properties

Names and Identifiers

- 2,6-Bis(trifluoromethyl)benzonitrile
- Benzonitrile,2,6-bis(trifluoromethyl)-
- 2,5 BIS DIMETHYLSILYL THIOPHENE
- 2,6-Bis-trifluormethyl-benzonitril
- 2,6-Di(trifluoromethyl)benzonitrile
- 2,6-bis(trifluoromethyl)benzenecarbonitrile
- PubChem8493
- 2,6-Bis(trifluoromethyl)benzonitril
- SBB064655
- PC3096
- AS02765
- 1,3-Bis(trifluoromethyl)-2-cyanobenzene
- AX8032906
- A817999
- DTXSID00371141
- 2 pound not6-Bis(trifluoromethyl)benzonitrile
- PS-7605
- MFCD00061226
- AKOS015890192
- AMY8676
- ANWBHDYEEOSTSE-UHFFFAOYSA-N
- CS-0067899
- SY101462
- 25753-25-7
- SCHEMBL1906819
- AB93173
- 2-(4-Benzyl-piperazin-1-yl)-benzoicacid
- FT-0610520
- DB-067455
- +Expand
- MDL： MFCD00061226
- InChIKey： ANWBHDYEEOSTSE-UHFFFAOYSA-N
- Inchi： 1S/C9H3F6N/c10-8(11,12)6-2-1-3-7(5(6)4-16)9(13,14)15/h1-3H
- SMILES： FC(C1C([H])=C([H])C([H])=C(C(F)(F)F)C=1C#N)(F)F

Computed Properties

Exact Mass: 239.01700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 0
Monoisotopic Mass: 239.01696807g/mol
Heavy Atom Count: 16
Complexity: 273
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 23.8

Experimental Properties

LogP: 3.59588
PSA: 23.79000
Boiling Point: 202 ºC
Flash Point: 76 ºC
Density: 1.45

2,6-Bis(trifluoromethyl)benzonitrile Security Information

Safety Instruction： S26; S36/37/39
Risk Phrases：R20/21/22
Dangerous goods sign： T
Hazardous Material transportation number：UN 3276
Hazard Statement： Toxic
Risk Phrases： 20/21/22-36/37/38

2,6-Bis(trifluoromethyl)benzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,6-Bis(trifluoromethyl)benzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007MLE-1g	2,6-Bis(trifluoromethyl)benzonitrile	25753-25-7	97%	1g	$22.00
A2B Chem LLC	AD55074-1g	2,6-Bis(trifluoromethyl)benzonitrile	25753-25-7	95%	1g	$24.00	2024-04-20
Aaron	AR007MTQ-100mg	2,6-Bis(trifluoromethyl)benzonitrile	25753-25-7	97%	100mg	$5.00
abcr	AB104749-250 mg	2,6-Bis(trifluoromethyl)benzonitrile, 98%; .	25753-25-7	98%	250MG	€118.80
Advanced ChemBlocks	P45880-1G	2,6-bis(trifluoromethyl)benzonitrile	25753-25-7	97%	1G	$90	2023-09-15
Alichem	A013006254-250mg	2,6-Bis(trifluoromethyl)benzonitrile	25753-25-7	97%	250mg	$480.00	2023-09-02
Ambeed	A825179-100mg	2,6-Bis(trifluoromethyl)benzonitrile	25753-25-7	98%	100mg	$34.0
Apollo Scientific	PC3096-250mg	2,6-Bis(trifluoromethyl)benzonitrile	25753-25-7	98%	250mg	£47.00	2023-09-02
Chemenu	CM154333-1g	2,6-Bis(trifluoromethyl)benzonitrile	25753-25-7	95+%	1g	$122
Crysdot LLC	CD12090953-5g	2,6-Bis(trifluoromethyl)benzonitrile	25753-25-7	96%	5g	$198

2,6-Bis(trifluoromethyl)benzonitrile Related Literature

1. Inside front cover

Chem. Soc. Rev., 2015,44, 7432-7432
2. An enantio- and stereocontrolled synthesis of (−)-mycestericin E via cinchona alkaloid-catalyzed asymmetric Baylis–Hillman reactionElectronic supplementary information (ESI) available: experimental details. See http://www.rsc.org/suppdata/cc/b1/b106471c/

Yoshiharu Iwabuchi,Mariko Furukawa,Tomoyuki Esumi,Susumi Hatakeyama Chem. Commun., 2001, 2030-2031
3. Effects of Cu2+ incorporation on ZnAl-layered double hydroxide

Kaizhong Li,Qiuhong Lin New J. Chem., 2020,44, 5293-5302
4. Front cover

J. Mater. Chem. C, 2015,3, 901-901
5. Non-innocent adsorption of Co-pyrphyrin on rutile(110)†

Yeliz Gurdal,Sandra Luber,Jürg Hutter,Marcella Iannuzzi Phys. Chem. Chem. Phys., 2015,17, 22846-22854
6. Density functional theory-based investigation of HCN and NH3 formation mechanisms during phenylalanine pyrolysis†

Baizhong Sun,Chuanqun Liu,Deyong Che,Hongpeng Liu,Shuai Guo RSC Adv., 2020,10, 28431-28436
7. Nonconductive layered hexagonal boron nitride exfoliation by bipolar electrochemistry†

Yong Wang,Xinyi Chia,Zdeněk Sofer Nanoscale, 2018,10, 7298-7303
8. Microengineered biomimetic ocular models for ophthalmological drug development

Zachary Estlack,Devasier Bennet,Ted Reid,Jungkyu Kim Lab Chip, 2017,17, 1539-1551
9. Cocoa flavanol supplementation preserves early and late radial artery function after transradial catheterization†

Michael Gröne,Miriam Schillings,Dragos Duse,Nicolas Kramser,Christine Quast,Christian Heiss,Roberto Sansone,Christian Jung,Ralf Erkens Food Funct., 2023,14, 4824-4835
10. Nitrogen-15 NMR spectroscopy of N-metallated nucleic acids: insights into 15N NMR parameters and N–metal bonds

Yoshiyuki Tanaka,Akira Ono Dalton Trans., 2008, 4965-4974

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

25753-25-7 (2,6-Bis(trifluoromethyl)benzonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:25753-25-7)2,6-Bis(trifluoromethyl)benzonitrile

Purity:99%/99%

Quantity:5g/25g

Price($):239.0/838.0